Cas no 904524-53-4 (2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide
• CAS No: 904524-53-4
• MF: C₂₀H₁₈ClN₃O₃
• MW: 383.828223705292
• CID: 5363052
• Update Time: 2025-06-29

2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)-N-(2,4-dimethylphenyl)-3,4-dihydro-2,3-dioxo-1(2H)-pyrazineacetamide
• 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide

• Inchi： 1S/C20H18ClN3O3/c1-13-6-7-17(14(2)10-13)22-18(25)12-23-8-9-24(20(27)19(23)26)16-5-3-4-15(21)11-16/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key： WENKZTZJTLKIHC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(C)C=C2C)=O)C=CN(C2=CC=CC(Cl)=C2)C1=O

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.19±0.70(Predicted)

Additional information on 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide

Introduction to 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide (CAS No. 904524-53-4) and Its Emerging Applications in Chemical Biology

2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide, identified by its unique Chemical Abstracts Service (CAS) number 904524-53-4, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule belongs to a class of heterocyclic derivatives characterized by a fused pyrazinone core and an amide functional group, which are well-known for their diverse biological activities. The presence of substituents such as 3-chlorophenyl, 2,3-dioxo, 1,2,3,4-tetrahydropyrazin-1-yl, and N-(2,4-dimethylphenyl)acetamide endows the compound with a rich chemical landscape that is conducive to interactions with biological targets.

The synthesis and characterization of this compound have been the focus of numerous research endeavors aimed at elucidating its mechanism of action and potential therapeutic applications. The pyrazinone moiety is particularly noteworthy due to its role as a key pharmacophore in various bioactive molecules. Pyrazinones are known for their ability to modulate enzyme activity and cellular signaling pathways, making them attractive candidates for the development of novel therapeutics. In particular, derivatives of pyrazinone have been explored for their anti-inflammatory, antiviral, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater precision. The 3-chlorophenyl substituent is believed to enhance the lipophilicity of the molecule, facilitating its penetration into cellular membranes and subsequent interaction with intracellular targets. Additionally, the N-(2,4-dimethylphenyl)acetamide group contributes to the compound's solubility and stability in aqueous environments, which is critical for its biological activity.

In vitro studies have demonstrated that 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide exhibits promising activity against several key enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that this compound may inhibit the activity of cyclooxygenase (COX) enzymes involved in prostaglandin synthesis—a critical pathway in inflammation. Furthermore, its interaction with other enzymes such as matrix metalloproteinases (MMPs) has been explored as a potential strategy for modulating tissue degradation processes associated with conditions like arthritis.

The structural features of this molecule also make it a valuable scaffold for further derivatization and optimization. By systematically modifying substituents such as the chlorophenyl group or the amide moiety, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This approach has been successfully employed in other drug discovery programs to identify lead compounds with enhanced efficacy and reduced toxicity.

One particularly exciting area of research involves the exploration of this compound's potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a pivotal role in numerous cellular processes and are often implicated in diseases such as cancer and neurodegeneration. The ability of 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(2,4-dimethylphenyl)acetamide to disrupt these interactions could open up new therapeutic avenues for treating these challenging conditions.

Another emerging application lies in its potential use as a tool compound for biochemical assays. The unique structural features of this molecule allow it to serve as a substrate or inhibitor in enzyme-based assays designed to screen for novel bioactive compounds. Such assays are instrumental in high-throughput screening campaigns aimed at identifying small molecules that modulate specific biological pathways.

The synthesis of this compound has also been optimized to ensure scalability and cost-effectiveness for both research and commercial applications. Modern synthetic methodologies have enabled chemists to produce high-purity batches of 904524-53-4 using multi-step synthetic routes that minimize side reactions and maximize yield. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical studies and eventual clinical trials.

As our understanding of molecular interactions continues to evolve at a rapid pace，the role of compounds like 2-4-(3-chlorophenyl)-2，3-dioxo-l，2，3，4-tetrahydropyrazin-l -yI-N( 24 -dimethylphenyl ) acetamide will undoubtedly become even more significant。 Their ability to modulate biological processes at multiple levels makes them indispensable tools for both basic research and drug development efforts。